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Compound of Interest

Compound Name: 2-Cyano-3-hydroxyquinoline

Cat. No.: B095622 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Cyano-3-hydroxyquinoline (CAS:

15462-43-8) detailing comprehensive disposal procedures is not readily available in public

databases. The following guidance is based on the safety profiles of structurally similar

compounds, such as other hydroxyquinoline derivatives, which are often classified as

hazardous. Researchers, scientists, and drug development professionals must treat 2-Cyano-
3-hydroxyquinoline as a hazardous substance and consult with their institution's

Environmental Health & Safety (EHS) department and a licensed waste disposal contractor to

ensure full compliance with local, regional, and national regulations.

Immediate Safety and Handling Precautions
Given the hazardous nature of related quinoline compounds, which are often toxic, skin

sensitizers, and environmentally hazardous, strict safety protocols are essential when handling

2-Cyano-3-hydroxyquinoline.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat is required.
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Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator may be necessary.

Engineering Controls:

Always handle this compound in a well-ventilated area, preferably within a certified chemical

fume hood to avoid inhalation of dust or fumes.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Quantitative Data Summary
While a full toxicological profile is not available, some physical and chemical properties for 2-
Cyano-3-hydroxyquinoline have been identified.

Property Value

CAS Number 15462-43-8

Molecular Formula C₁₀H₆N₂O

Molecular Weight 170.17 g/mol

Boiling Point 389.3°C at 760 mmHg

Flash Point 189.2°C

Density 1.36 g/cm³

Note: This data is compiled from available chemical databases. Experimental verification may

be required.

Step-by-Step Disposal Protocol
The disposal of 2-Cyano-3-hydroxyquinoline must be managed as hazardous chemical

waste. Do not discharge down the drain or dispose of with regular laboratory trash.

Step 1: Waste Identification and Segregation
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Characterize the Waste: All materials contaminated with 2-Cyano-3-hydroxyquinoline,

including the pure compound, solutions, contaminated PPE (gloves, etc.), and labware (e.g.,

weighing boats, pipette tips), must be treated as hazardous waste.

Segregate Waste Streams: Keep solid waste (contaminated labware, PPE) separate from

liquid waste (solutions containing the compound). Do not mix with other, incompatible waste

streams.

Step 2: Containment and Labeling

Solid Waste:

Collect all contaminated solid materials in a designated, leak-proof plastic bag or a

sealable container.

The container should be clearly labeled.

Liquid Waste:

Collect liquid waste in a dedicated, sealed, and chemically compatible waste container

(e.g., a high-density polyethylene bottle).

Never fill a liquid waste container to more than 80% of its capacity to allow for vapor

expansion.

Labeling:

All waste containers must be labeled with a "Hazardous Waste" tag.

The label must include the full chemical name ("2-Cyano-3-hydroxyquinoline"), the

approximate quantity, and the date of accumulation.

Step 3: Temporary Storage

Storage Location: Store the sealed and labeled waste containers in a designated satellite

accumulation area within or near the laboratory.
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Secondary Containment: Place waste containers in a secondary containment bin to prevent

spills.

Follow Institutional Guidelines: Adhere to your institution's specific time and quantity limits for

storing hazardous waste in a satellite accumulation area.

Step 4: Arranging for Final Disposal

Contact EHS: Notify your institution's Environmental Health & Safety department to schedule

a pickup of the hazardous waste.

Professional Disposal: The waste will be transported and disposed of by a licensed and

certified hazardous waste management company in accordance with all regulatory

requirements.

Experimental Workflow and Logical Relationships
The following diagram illustrates the procedural workflow for the proper disposal of 2-Cyano-3-
hydroxyquinoline, from initial handling to final disposal.
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Waste Segregation & Containment
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Disposal workflow for 2-Cyano-3-hydroxyquinoline.
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To cite this document: BenchChem. [Prudent Disposal of 2-Cyano-3-hydroxyquinoline: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095622#2-cyano-3-hydroxyquinoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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